N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C18H26N4O3/c1-12-4-16(22(24)25)20-21(12)11-17(23)19-3-2-18-8-13-5-14(9-18)7-15(6-13)10-18/h4,13-15H,2-3,5-11H2,1H3,(H,19,23)
• InChI Key: NLOAYUXHQPCAHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NCCC23CC4CC(C2)CC(C4)C3)[N+](=O)[O-]
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, also known as ANA-12, is a small molecule inhibitor that has been extensively researched in recent years. ANA-12 is a selective antagonist of the TrkB receptor, which is a member of the neurotrophin receptor family. The TrkB receptor is known to play a crucial role in the development and function of the nervous system, and its dysregulation has been implicated in a number of neurological disorders.

Mechanism of Action

The TrkB receptor is a transmembrane receptor that binds to BDNF and other neurotrophins. Activation of the TrkB receptor leads to the activation of downstream signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival and differentiation. N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide blocks the binding of BDNF to the TrkB receptor, thereby inhibiting downstream signaling pathways and leading to a reduction in cell survival and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth and survival of cancer cells, indicating that it may have potential as an anticancer agent. In vivo studies have shown that this compound has anxiolytic and antidepressant effects in animal models, suggesting that it may have therapeutic potential in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a valuable tool for studying the TrkB receptor and its downstream signaling pathways. This compound is also highly selective for the TrkB receptor, which reduces the potential for off-target effects. However, this compound has some limitations for use in laboratory experiments. It has a relatively short half-life, which may limit its effectiveness in long-term studies. Additionally, this compound has poor solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide. One area of interest is the potential therapeutic applications of this compound in neurological disorders. Further studies are needed to determine the efficacy and safety of this compound in animal models and humans. Another area of interest is the development of more potent and selective TrkB receptor inhibitors. Finally, this compound may have potential as a tool for studying the role of the TrkB receptor in the development and function of the nervous system.

Scientific Research Applications

N-[2-(1-adamantyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications in a variety of neurological disorders, including depression, anxiety, and addiction. This compound has been shown to block the binding of brain-derived neurotrophic factor (BDNF) to the TrkB receptor, which has been implicated in the pathophysiology of these disorders. This compound has also been studied in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, where it has been shown to have neuroprotective effects.